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Abstract

Disperse Orange 61 is a monoazo dye used in the textile industry for dyeing polyester fibers.
[1] Due to its potential as a skin sensitizer and its classification as an allergenic dye, accurate
guantification in textile products is crucial for consumer safety and regulatory compliance. This
application note provides a detailed protocol for the quantitative analysis of Disperse Orange
61 in textile samples using High-Performance Liquid Chromatography (HPLC) with Diode Array
Detection (DAD). The methodology is based on established analytical procedures for disperse
dyes, such as the DIN 54231 standard.[2][3][4][5][6]

Introduction

Disperse dyes are a class of synthetic colorants with low water solubility, making them suitable
for dyeing hydrophobic fibers like polyester.[2] Concerns over the allergenic potential of some
disperse dyes have led to regulations restricting their presence in consumer goods.[7][8] This
protocol details a robust and reliable method for the extraction and subsequent quantification of
Disperse Orange 61 from textile matrices, ensuring high sensitivity and selectivity.

Principle

The analytical workflow involves the extraction of Disperse Orange 61 from a textile sample
using a suitable organic solvent, followed by chromatographic separation and quantification. An
ultrasonic bath is employed to enhance the extraction efficiency. The extract is then analyzed
by reverse-phase HPLC, where Disperse Orange 61 is separated from other components and
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quantified using a DAD detector. Quantification is achieved by comparing the peak area of the
analyte in the sample to a calibration curve generated from analytical standards of known
concentrations.

Experimental Protocols

Reagents and Materials

e Solvents: Methanol (HPLC grade), Acetonitrile (HPLC grade), Water (HPLC grade), Formic
acid (analytical grade).

o Standards: Disperse Orange 61 analytical standard (CAS No. 55281-26-0).
o Textile Sample: A representative sample of the textile to be analyzed.
e Equipment:

o Analytical balance

o Ultrasonic bath

o Centrifuge

o Vortex mixer

o Syringe filters (0.45 um PTFE)

o HPLC vials

o HPLC system with a DAD detector

Standard Preparation

e Stock Solution (1000 pg/mL): Accurately weigh 10 mg of Disperse Orange 61 analytical
standard and dissolve it in 10 mL of methanol in a volumetric flask.

» Working Standard Solutions: Prepare a series of working standard solutions by serially
diluting the stock solution with methanol to achieve concentrations ranging from 0.1 pg/mL to
10 pg/mL. These will be used to construct the calibration curve.
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Sample Preparation (Textile)

o Cut the textile sample into small pieces (approximately 5 mm x 5 mm).
o Accurately weigh approximately 1.0 g of the cut textile sample into a 50 mL conical flask.
e Add 20 mL of methanol to the flask.

o Place the flask in an ultrasonic bath and sonicate at 70°C for 30 minutes to extract the dye.

[71[°]
» Allow the extract to cool to room temperature.
o Centrifuge the extract at 4000 rpm for 10 minutes to sediment any suspended fibers.

« Filter the supernatant through a 0.45 um PTFE syringe filter into an HPLC vial for analysis.

HPLC-DAD Analysis

The following HPLC conditions are recommended for the separation and quantification of
Disperse Orange 61.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.researchgate.net/publication/45504866_Fast_throughput_highly_sensitive_determination_of_allergenic_disperse_dyes_in_textile_products_by_use_of_sample_composition
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/apo116048_72f712a13a/apo116048.pdf
https://www.benchchem.com/product/b1149534?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Parameter

Condition

HPLC System

Agilent 1290 Infinity LC or equivalent

Column

C18 column (e.g., 4.6 x 150 mm, 5 pm)

Mobile Phase A

Water with 0.1% Formic Acid

Mobile Phase B

Acetonitrile with 0.1% Formic Acid

Gradient Program

0-1 min: 5% B; 1-15 min: 5-90% B; 15-15.1 min:
90-98% B; 15.1-17 min: 98% B; 17.1-20 min:
5% B (re-equilibration)

Flow Rate 1.0 mL/min
Injection Volume 10 pL
Column Temperature 30°C

DAD Wavelength

Monitoring at the maximum absorbance
wavelength of Disperse Orange 61
(approximately 480-500 nm), with spectral

acquisition from 200-700 nm.

Quantification

 Inject the prepared standard solutions to construct a calibration curve by plotting peak area

against concentration.

¢ Inject the prepared sample extract.

o Determine the concentration of Disperse Orange 61 in the sample extract from the

calibration curve.

o Calculate the final concentration of Disperse Orange 61 in the textile sample using the

following formula:

Concentration (mg/kg) = (C x V) /M

Where:
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o C = Concentration of Disperse Orange 61 in the extract (ug/mL)
o V = Volume of extraction solvent (mL)

o M = Mass of the textile sample (g)

Data Presentation
Table 1: HPLC Method Validation Parameters

(Representative Data)

Parameter Result
Linearity Range 0.1 - 10 pg/mL
Correlation Coefficient (r?) >0.995
Limit of Detection (LOD) 0.02 - 1.35 ng/mL][9]
Limit of Quantification (LOQ) 0.06 - 4.09 ng/mL][9]
Recovery 92.1% - 98.7%][10]
Repeatability (%6RSD, n=6) <5%
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Caption: Experimental workflow for the quantification of Disperse Orange 61.

Objective:
Quantify Disperse Orange 61

Methodology:
HPLC-DAD

Sample Preparation:
Solvent Extraction

Instrumental Analysis

Data Processing

Result:
Concentration (mg/kg)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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